Cas no 127251-32-5 (2-Dodecenoic acid, 12-phenyl-, (E)-)

• Product Name: 2-Dodecenoic acid, 12-phenyl-, (E)-
• CAS No: 127251-32-5
• MF: C₁₈H₂₆O₂
• MW: 274.397845745087
• CID: 1221339
• Update Time: 2024-08-03

2-Dodecenoic acid, 12-phenyl-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Dodecenoic acid, 12-phenyl-, (E)-
• 2-Dodecenoic acid, 12-phenyl-, (E)- (9CI)

• Inchi： 1S/C18H26O2/c19-18(20)16-12-7-5-3-1-2-4-6-9-13-17-14-10-8-11-15-17/h8,10-12,14-16H,1-7,9,13H2,(H,19,20)/b16-12+
• InChI Key： ZWWRMKLLSFEVHP-FOWTUZBSSA-N
• SMILES： C(O)(=O)/C=C/CCCCCCCCCC1=CC=CC=C1

Computed Properties

• Exact Mass: 274.19338

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Melting Point: 40 °C
• Boiling Point: 420.5±14.0 °C(Predicted)
• PSA: 37.3
• pka: 4.79±0.10(Predicted)